Lithium;mercury

Specification

• CAS No.: 12372-31-5
• Molecular Formula: HgLi
• Molecular Weight: 207.6 g/mol
• IUPAC Name: lithium;mercury
• Standard InChI: InChI=1S/Hg.Li
• Standard InChI Key: BOEOGTSNJBLPHD-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Hg]

Introduction

Composition and Fundamental Properties of Lithium-Mercury Amalgam

Lithium-mercury amalgam (Li-Hg) is a metallic solution where lithium atoms dissolve in liquid mercury. The solubility of lithium in mercury depends on temperature and composition, with phase behavior governed by the formation of intermetallic compounds such as LiHg. At room temperature, mercury can dissolve approximately 0.6% lithium by weight, forming a liquid amalgam. Higher lithium concentrations result in solid phases, including LiHg and LiHg₂.

Thermophysical Properties

Key thermophysical properties of lithium-mercury amalgams include:

Property	Value at 453.7 K (Li)	Value at 1608 K (Li)	Notes
Density (kg/m³)	516	40	Mercury reduces density.
Electrical Resistivity (μΩ·cm)	25.0	57.6	Increases with mercury content.
Thermal Conductivity (W/m·K)	44.0	64.7	Mercury enhances conductivity.
Vapor Pressure (N/m²)	1.77×10⁻⁸	1.01×10⁵	Mercury volatility dominates.

These properties make lithium amalgams suitable for high-temperature electrochemical applications, though mercury’s toxicity necessitates careful handling.

Synthesis and Electrochemical Production

Electrochemical Methods

The electrochemical production of lithium amalgam involves electrolyzing aqueous lithium salts (e.g., LiCl) using a mercury cathode. During this process, lithium ions are reduced at the mercury surface, forming an amalgam:

$$\text{Li}^+ + e^- \rightarrow \text{Li (Hg)} \quad[4][5]$$

This method, analogous to the chlor-alkali process, achieves current densities of 0.3–10 kA/m² and yields amalgams with residual mercury content as low as 0.05–0.3 ppm. Critical challenges include preventing mercury vapor diffusion and ensuring helium-tight seals in electrolysis cells.

Isotopic Enrichment via COLEX Process

The COLEX (Column Exchange) process exploits isotopic fractionation between aqueous LiOH and lithium amalgam. Lithium-6 preferentially concentrates in the amalgam phase due to its slightly higher reduction potential, with an isotopic equilibrium constant (α) of 1.056 at 20°C. The reaction proceeds as:

$$^6\text{LiOH (aq)} + ^7\text{Li (Hg)} \leftrightarrow ^7\text{LiOH (aq)} + ^6\text{Li (Hg)} \quad[5][6]$$

Despite its efficacy, the COLEX process was banned in the U.S. in 1963 due to mercury pollution, leaving Oak Ridge National Laboratory’s stockpile as the primary domestic source of lithium-6.

Applications in Nuclear Energy and Fusion

Tritium Breeding in Fusion Reactors

Lithium-6 is indispensable for tritium production via neutron capture:

$$^6\text{Li} + n \rightarrow ^4\text{He} + ^3\text{H} \quad[3][6]$$

The U.S. fusion program relies on lithium-6 stockpiles, but dwindling reserves have spurred research into mercury-free separation methods. A breakthrough using ζ-V₂O₅ membranes demonstrates 95% lithium-6 selectivity, rivaling COLEX efficiency without mercury.

Electrochemical Recovery from Waste

Lithium amalgams facilitate lithium recovery from spent batteries and organolithium reaction byproducts. Acid digestion of battery components yields LiCl solutions, which are electrolyzed to regenerate high-purity lithium.

Future Directions and Challenges

Scaling Mercury-Free Processes

While ζ-V₂O₅ membranes show promise, challenges remain in scaling production and ensuring long-term stability under radiation. Researchers are also exploring laser-based isotopic separation as a complementary technology.

Enhancing Electrochemical Efficiency

Optimizing solid electrolytes (e.g., Li-β-alumina) could improve current yields in amalgam-based lithium production. Target metrics include >90% current efficiency at 5 kA/m² and <0.1 ppm mercury contamination.